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acetagastrodine acetagastrodine
Brand Name: Vulcanchem
CAS No.: 105054-56-6
VCID: VC0028267
InChI: InChI=1S/C21H26O11/c1-11(23)27-10-17-18(28-12(2)24)19(29-13(3)25)20(30-14(4)26)21(32-17)31-16-7-5-15(9-22)6-8-16/h5-8,17-22H,9-10H2,1-4H3/t17-,18-,19+,20-,21-/m1/s1
SMILES: CC(=O)OCC1C(C(C(C(O1)OC2=CC=C(C=C2)CO)OC(=O)C)OC(=O)C)OC(=O)C
Molecular Formula: C21H26O11
Molecular Weight: 454.4 g/mol

acetagastrodine

CAS No.: 105054-56-6

Main Products

VCID: VC0028267

Molecular Formula: C21H26O11

Molecular Weight: 454.4 g/mol

acetagastrodine - 105054-56-6

CAS No. 105054-56-6
Product Name acetagastrodine
Molecular Formula C21H26O11
Molecular Weight 454.4 g/mol
IUPAC Name [(2R,3R,4S,5R,6S)-3,4,5-triacetyloxy-6-[4-(hydroxymethyl)phenoxy]oxan-2-yl]methyl acetate
Standard InChI InChI=1S/C21H26O11/c1-11(23)27-10-17-18(28-12(2)24)19(29-13(3)25)20(30-14(4)26)21(32-17)31-16-7-5-15(9-22)6-8-16/h5-8,17-22H,9-10H2,1-4H3/t17-,18-,19+,20-,21-/m1/s1
Standard InChIKey HGUDVDQXCUHOED-YMQHIKHWSA-N
Isomeric SMILES CC(=O)OC[C@@H]1[C@H]([C@@H]([C@H]([C@@H](O1)OC2=CC=C(C=C2)CO)OC(=O)C)OC(=O)C)OC(=O)C
SMILES CC(=O)OCC1C(C(C(C(O1)OC2=CC=C(C=C2)CO)OC(=O)C)OC(=O)C)OC(=O)C
Canonical SMILES CC(=O)OCC1C(C(C(C(O1)OC2=CC=C(C=C2)CO)OC(=O)C)OC(=O)C)OC(=O)C
Synonyms acetagastrodine
PubChem Compound 163043
Last Modified Nov 11 2021
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